Cas no 2228343-26-6 (tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate
• CAS No: 2228343-26-6
• MF: C₉H₁₆F₄N₂O₂
• MW: 260.229156494141
• CID: 6052455
• PubChem ID: 165721431
• Update Time: 2025-10-28

tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate
• EN300-1878824
• 2228343-26-6

• Inchi： 1S/C9H16F4N2O2/c1-8(2,3)17-7(16)15-5(4-14)9(12,13)6(10)11/h5-6H,4,14H2,1-3H3,(H,15,16)
• InChI Key： RHYWSSFNYDOQNA-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 260.11479041g/mol
• Monoisotopic Mass: 260.11479041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate

tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate (CAS No. 2228343-26-6) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is notable for its unique structure, which combines a tert-butyl group with a tetrafluorinated butanamide moiety. The presence of the tert-butyl group and the tetrafluorobutanamide component makes this compound particularly interesting for researchers in the fields of organic synthesis and pharmaceutical development.

Recent studies have highlighted the importance of tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate in the development of advanced materials. Its ability to act as a versatile building block in organic synthesis has been extensively explored. For instance, researchers have utilized this compound to synthesize novel polymers with enhanced thermal stability and mechanical properties. The tetrafluorobutane moiety contributes significantly to these properties by introducing fluorine atoms, which are known for their strong electronegativity and ability to stabilize molecular structures.

In addition to its role in materials science, tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate has also found applications in drug discovery. The compound's ability to serve as an amino protecting group has been leveraged in the synthesis of complex bioactive molecules. Recent research has demonstrated that this compound can be used to protect amino groups during multi-step synthesis processes without interfering with other functional groups. This property makes it highly valuable in the field of medicinal chemistry.

The synthesis of tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate involves a series of carefully controlled reactions. The process typically begins with the preparation of the tetrafluorobutane derivative through fluorination reactions. This is followed by coupling reactions to introduce the tert-butyl carbamate group. The entire synthesis pathway requires precise control over reaction conditions to ensure high yields and product purity.

One of the most exciting developments related to this compound is its use in green chemistry initiatives. Researchers have explored ways to synthesize tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate using environmentally friendly methods. For example, catalytic fluorination techniques have been employed to reduce the environmental impact of its production process. These efforts align with global trends toward sustainable chemical manufacturing.

Moreover, recent advancements in computational chemistry have provided deeper insights into the electronic properties of tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate. Quantum mechanical calculations have revealed that the fluorine atoms in the tetrafluorobutane moiety significantly influence the electronic distribution within the molecule. This understanding has facilitated the design of new compounds with tailored electronic properties for specific applications.

In conclusion, tert-butyl N-(1-amino-3,3,4,4-tetrafluorobutan-2-yl)carbamate (CAS No. 2228343-26-6) is a versatile and valuable compound with wide-ranging applications in modern chemistry. Its unique structure and functional groups make it an essential tool for researchers in various fields. As ongoing research continues to uncover new uses and improvements in its synthesis methods